Cas no 145438-93-3 ((1S)-1-(4-fluorophenyl)propan-1-ol)

• Product Name: (1S)-1-(4-fluorophenyl)propan-1-ol
• CAS No: 145438-93-3
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD01318540
• CID: 101639
• PubChem ID: 10125079
• Update Time: 2025-04-18

(1S)-1-(4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-4-fluoro-, (aS)-
• (S)-1-(4-fluorophenyl)propan-1-ol
• EN300-128221
• 145438-93-3
• SCHEMBL2632364
• AKOS017357213
• (1S)-1-(4-fluorophenyl)propan-1-ol
• Benzenemethanol, alpha-ethyl-4-fluoro-, (alphaS)- (9CI)
• (S)-1-(4-Fluorophenyl)-1-propanol, ee 97%
• MFCD01318540
• CS-0232704

• MDL： MFCD01318540
• Inchi： 1S/C9H11FO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
• InChI Key： CBNKDCZWGZSHNR-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1)[C@H](CC)O

Computed Properties

• Exact Mass: 154.07943
• Monoisotopic Mass: 154.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 20.23
• LogP: 2.26910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes